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Compound of Interest

Compound Name: 4-Pentylbenzoyl chloride

Cat. No.: B1345984 Get Quote

An In-depth Technical Guide to 4-Pentylbenzoyl
Chloride
This technical guide provides a comprehensive overview of 4-Pentylbenzoyl chloride, a key

chemical intermediate. It is intended for researchers, scientists, and professionals in the fields

of organic chemistry, materials science, and drug development. This document details its

molecular structure, physicochemical properties, synthesis protocols, and key reactions,

presenting quantitative data in accessible tables and illustrating workflows with diagrams.

Molecular Structure and Formula
4-Pentylbenzoyl chloride is an aromatic acyl chloride characterized by a benzene ring

substituted with a pentyl group and a carbonyl chloride group at the para position.

Chemical Identifiers

Identifier Value

IUPAC Name 4-pentylbenzoyl chloride[1][2]

Molecular Formula C₁₂H₁₅ClO[1][2][3][4]

CAS Number 49763-65-7[1][3][4]

SMILES CCCCCC1=CC=C(C=C1)C(=O)Cl[1][3]
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| InChI Key | FBBRKYLXMNQFQU-UHFFFAOYSA-N[1][3] |

Physicochemical Properties
The physical and chemical properties of 4-Pentylbenzoyl chloride are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

chemical syntheses.

Quantitative Data Summary

Property Value

Molecular Weight 210.70 g/mol [1][3]

Appearance Liquid[3]

Density 1.036 g/mL at 25 °C[3]

Boiling Point 95 °C at 0.20 mmHg[5]

Refractive Index n20/D 1.53[3]

| Flash Point | 113 °C (closed cup)[3] |

Synthesis of 4-Pentylbenzoyl Chloride
The most common laboratory-scale synthesis of 4-pentylbenzoyl chloride involves the

chlorination of 4-pentylbenzoic acid. The following is a detailed experimental protocol adapted

from established methods.

Experimental Protocol: Synthesis from 4-Pentylbenzoic Acid

Materials:

4-Pentylbenzoic acid

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous dichloromethane (DCM) or another suitable inert solvent
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Ice bath

Round-bottom flask

Reflux condenser with a gas outlet to a trap

Magnetic stirrer

Distillation apparatus

Procedure:

In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

4-pentylbenzoic acid in an excess of thionyl chloride. Alternatively, use a stoichiometric

amount of oxalyl chloride in an inert solvent like anhydrous DCM.

Gently reflux the mixture. The reaction progress can be monitored by the cessation of gas

evolution (HCl and SO₂ for thionyl chloride, or HCl, CO, and CO₂ for oxalyl chloride).

After the reaction is complete, remove the excess thionyl chloride or solvent and oxalyl

chloride by distillation under reduced pressure.

The crude 4-pentylbenzoyl chloride is then purified by vacuum distillation to yield the final

product.

Logical Workflow for Synthesis
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Synthesis of 4-Pentylbenzoyl Chloride
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4-Pentylbenzoyl Chloride
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Caption: General workflow for the synthesis of 4-pentylbenzoyl chloride.

Chemical Reactivity and Applications
As an acyl chloride, 4-pentylbenzoyl chloride is a reactive compound that readily undergoes

nucleophilic acyl substitution. This reactivity makes it a valuable intermediate in the synthesis of

various organic molecules.

General Reactions: Acyl chlorides like 4-pentylbenzoyl chloride react with a variety of

nucleophiles to form different functional groups:

Water: Hydrolyzes to form the corresponding carboxylic acid (4-pentylbenzoic acid).

Alcohols: React to form esters.
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Amines: React to form amides.

Carboxylates: React to form acid anhydrides.

A notable application is its use in the synthesis of 3-O-acyl derivatives through reaction with

betulinic acid.

4-Pentylbenzoyl Chloride

Ester

 Nucleophilic Acyl
Substitution 

Alcohol (R-OH)

HCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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